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Compound of Interest

Compound Name: ER21355

Cat. No.: B15578571

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount when handling chemical substances. This document provides crucial
safety and logistical information for the use of ER21355, a two-component epoxy resin system.
Adherence to these guidelines is essential for minimizing risks and ensuring proper disposal.

Most epoxy resins are classified as irritants and can be mild to moderate irritants to the eyes,
skin, and mucous membranes.[1] Prolonged skin contact can lead to dermal sensitization.[1]
The primary route of exposure is typically through skin contact due to the adhesive nature of
the resin.[1]

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is the foundation of safe handling.
The following table summarizes the recommended PPE for handling ER21355.
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Body Part

Required PPE

Specifications and
Recommendations

Eyes & Face

Safety glasses with side
shields, splash goggles, or a

face shield.

Goggles or a face shield are
necessary when there is a risk
of chemical splashes.[2]
Standard safety glasses may
be sufficient for small-scale

operations.[3]

Hands

Chemical-resistant gloves.

Nitrile or butyl rubber gloves
are recommended.[4] Thin
PVC gloves may be adequate
for handling small quantities
but are not suitable for spill
cleanup.[3] Latex, leather, or

cotton gloves are not sufficient.

[4]

Body

Laboratory coat, coveralls, or

an apron.

This protective clothing
prevents chemical splashes
from contacting the skin and
contaminating personal
clothing.[4][5]

Feet

Closed-toe shoes.

Sandals and other open-toed
footwear are not permitted in
laboratories where chemicals
are used.[2][5]

Respiratory

Respirator (if required).

A respirator may be necessary
if there is a risk of inhaling
vapors, especially in poorly
ventilated areas or during
sanding and shaping of the

cured resin.[1][3]

Handling and Operational Workflow
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Proper handling procedures are critical to minimize exposure and prevent accidents. The
following workflow outlines the key steps for safely working with ER21355.

Preparation

Review Safety Data Sheet (SDS)

l

Don Personal Protective Equipment (PPE)

l

Prepare a well-ventilated work area

roceed to handling

Handling & Mixing

Dispense Resin and Hardener

l

Thoroughly mix components

l

Apply mixed epoxy

fter application

Cleanup & Disposal

Clean reusable tools

l

Segregate and label waste

:

Dispose of waste according to protocol
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Caption: A high-level workflow for the safe handling of epoxy resins.

Emergency First Aid Procedures

In the event of accidental exposure, immediate and appropriate first aid is crucial.

Exposure Route First Aid Protocol

Immediately remove contaminated clothing.

Wash the affected area thoroughly with soap
Skin Contact and water.[6][7] If skin irritation or a rash

develops, seek medical attention.[4] Never use

solvents to clean epoxy from the skin.[7]

Immediately flush the eyes with copious
Eye Contact amounts of clean, running water for at least 15

minutes.[6][7] Seek medical attention.[6]

Move the individual to an area with fresh air. If
Inhalation breathing is difficult, seek immediate medical

attention.[6]

Do not induce vomiting. If the person is
Ingestion conscious, have them drink plenty of water. Call

a poison center or physician for guidance.[4]

Disposal Plan

The disposal of epoxy resin waste must be handled responsibly to protect the environment and
public health.[8]

Liquid Waste:
e Uncured or partially cured liquid resin is considered hazardous waste.[8]

e NEVER pour liquid resin down drains or dispose of it with household waste.[8][9]
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 Liquid resin waste should be collected in a designated, labeled container and disposed of
through a certified chemical waste stream in accordance with local regulations.[8]

Solid Waste:

o To dispose of small amounts of leftover mixed resin, allow it to fully cure in a well-ventilated
area.[10] Once the resin is completely hardened and no longer sticky, it is considered inert
and can typically be disposed of as regular solid waste.[10][11][12]

» Empty containers should be scraped to remove as much residue as possible. If the
containers are empty, they can often be disposed of in the regular trash.[9] To ensure any
remaining residue is inert, you can pour the remaining amount of one part into the other
empty container to cure before disposal.[9]

» Contaminated materials such as gloves, paper towels, and mixing sticks should be allowed
to cure completely before being discarded with regular waste.[8]

The following diagram outlines the decision-making process for the disposal of ER21355
waste.
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Caption: A decision tree for the proper disposal of epoxy resin waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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